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cat. No.: B15556226

Compound Name:

An In-Depth Technical Guide to Sourcing and Application of 4-Desacetamido-4-chloro
Andarine-D4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and
potential applications of 4-Desacetamido-4-chloro Andarine-D4, a deuterated analog of a
known Andarine metabolite. This document is intended for researchers in the fields of
pharmacology, analytical chemistry, and drug metabolism.

Introduction

4-Desacetamido-4-chloro Andarine-D4 is a stable isotope-labeled internal standard used for
the accurate quantification of its unlabeled counterpart, a potential metabolite or impurity of
Andarine (S-4). Andarine is a selective androgen receptor modulator (SARM) that has been
investigated for its potential to treat muscle wasting and osteoporosis.[1][2][3][4] The use of a
deuterated internal standard is crucial in bioanalytical methods, such as liquid chromatography-
tandem mass spectrometry (LC-MS/MS), to correct for variations in sample preparation and
matrix effects, ensuring high accuracy and precision.[5][6][7]
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4-Desacetamido-4-chloro Andarine-D4 is available from several commercial suppliers
specializing in research chemicals and reference standards. The following table summarizes
the available information from prominent vendors.

. CAS Number
Supplier Product Code Molecular Formula
(Unlabeled)

Santa Cruz

_ sc-517560 541497-92-1 C17H10D4CIF3N20s5
Biotechnology
LGC Standards TRC-D289537 541497-92-1 C17H10D4CIF3N20s5
Clearsynth CS-T-97631 541497-92-1 C17H10D4CIF3N20s
MedchemExpress HY-W708163 Not Specified C17H10D4CIF3N20s

Note: Researchers should always request a certificate of analysis from the supplier to confirm
the identity, purity, and isotopic enrichment of the compound.

Technical Data and Biological Context

3.1. Chemical Properties

Property Value

Molecular Weight ~422.78 g/mol

(2S)-3-(4-Chlorophenoxy)-2-hydroxy-2-methyl-
Synonyms N-[4-nitro-3-
(trifluoromethyl)phenyl]propanamide-D4

cl Stable Isotope-Labeled Compound, SARM
ass
Metabolite Analog

3.2. Mechanism of Action of Andarine (Parent Compound)

Andarine is a partial agonist of the androgen receptor (AR).[1] Its tissue-selective nature allows
it to promote anabolic effects in muscle and bone with reduced androgenic effects in other
tissues like the prostate.[3][8][9]
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Caption: Andarine's mechanism of action in skeletal muscle.
3.3. Metabolism of Andarine

The metabolism of Andarine involves the formation of various glucuronide and sulfate
conjugates.[10] The "desacetamido” in the name of the target compound suggests it may be a
metabolite formed by the hydrolysis of the acetamido group of Andarine.

Experimental Protocols and Applications

The primary application of 4-Desacetamido-4-chloro Andarine-D4 is as an internal standard
for quantitative analysis using LC-MS/MS. Below is a generalized protocol for the determination
of the unlabeled analyte in a biological matrix.

4.1. Sample Preparation (Protein Precipitation)

e To a 100 pL aliguot of the biological sample (e.g., rat serum), add 20 pL of a 10 pg/mL
solution of 4-Desacetamido-4-chloro Andarine-D4 (internal standard).[11]

o Add 600 pL of acetonitrile to precipitate proteins.[11]
e Vortex the mixture for 2 minutes at 2000 rpm.[11]
e Centrifuge at 12,000 rpm for 10 minutes to pellet the precipitated proteins.[11]

o Transfer the supernatant to an HPLC vial for analysis.[11]
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4.2. LC-MS/MS Analysis
e Liquid Chromatography (LC):
o Column: A C18 reverse-phase column is typically suitable.

o Mobile Phase: A gradient of methanol and an aqueous buffer (e.g., 10 mM ammonium
formate) is often used.[11]

o Injection Volume: 2 pL.[11]
e Mass Spectrometry (MS/MS):

o lonization: Electrospray ionization (ESI), either in positive or negative mode, should be
optimized for the analyte.

o Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific
precursor-to-product ion transitions for both the analyte and the deuterated internal
standard must be determined.
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Caption: Workflow for bioanalysis using a deuterated internal standard.
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Sourcing and Utilization Workflow

The process of acquiring and using a specialized chemical like 4-Desacetamido-4-chloro
Andarine-D4 for research involves several key steps.
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Caption: Logical workflow for sourcing and utilizing a reference standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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